Cas no 337514-13-3 (2-Furancarboxaldehyde, 3-(methylthio)- (9CI))
337514-13-3 structure
Product Name:2-Furancarboxaldehyde, 3-(methylthio)- (9CI)
CAS No:337514-13-3
MF:C6H6O2S
MW:142.175640583038
CID:1018840
PubChem ID:15514233
Update Time:2025-04-20
2-Furancarboxaldehyde, 3-(methylthio)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxaldehyde, 3-(methylthio)- (9CI)
- SCHEMBL7604762
- 337514-13-3
- DB-270075
- 2-Furancarboxaldehyde, 3-(methylthio)-
-
- Inchi: 1S/C6H6O2S/c1-9-6-2-3-8-5(6)4-7/h2-4H,1H3
- InChI Key: CNSQRMKYOYEHTD-UHFFFAOYSA-N
- SMILES: S(C)C1C=COC=1C=O
Computed Properties
- Exact Mass: 142.00885060g/mol
- Monoisotopic Mass: 142.00885060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.5Ų
2-Furancarboxaldehyde, 3-(methylthio)- (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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